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Compound of Interest

Compound Name: 2-(2-Aminoethoxy)quinoline

Cat. No.: B15271589 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential safety and logistical information for the disposal of 2-(2-
Aminoethoxy)quinoline. In the absence of a specific Safety Data Sheet (SDS) for this

compound, a conservative approach based on the known hazards of its structural analogs,

quinoline and 2-aminoethoxyethanol, is recommended.

It is imperative to treat 2-(2-Aminoethoxy)quinoline as a hazardous chemical. Both quinoline

and its derivatives are known to be toxic, potentially carcinogenic, and harmful to aquatic life.[1]

[2][3] Therefore, under no circumstances should this compound be disposed of down the drain

or in regular solid waste.[1][2]

Key Operational and Disposal Plan
The following step-by-step procedure should be followed to ensure the safe disposal of 2-(2-
Aminoethoxy)quinoline and associated contaminated materials.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:

Gloves: Nitrile or other chemically resistant gloves are mandatory.[2]
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Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.[2]

[3]

Lab Coat: A full-length lab coat should be worn to protect from spills.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Solid Waste:

Collect any solid 2-(2-Aminoethoxy)quinoline waste in a clearly labeled, sealable

container.

The container should be made of a material compatible with the chemical.

Label the container as "Hazardous Waste" and clearly write the full chemical name: "2-(2-
Aminoethoxy)quinoline".

Liquid Waste:

If 2-(2-Aminoethoxy)quinoline is in a solution, collect it in a dedicated, leak-proof, and

sealable container.

The container must be compatible with the solvent used.

Label the container as "Hazardous Waste" and list all components of the solution with their

approximate percentages.

Contaminated Labware:

Disposable items such as gloves, pipette tips, and weighing paper that are contaminated

with 2-(2-Aminoethoxy)quinoline should be collected in a separate, sealed bag or

container clearly labeled as "Hazardous Waste: 2-(2-Aminoethoxy)quinoline
Contaminated Debris".

Step 3: Storage of Hazardous Waste
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Store the collected hazardous waste in a designated and properly managed Satellite

Accumulation Area (SAA) while awaiting pickup.

Ensure all waste containers are tightly sealed to prevent leaks or spills.[4]

Store in a well-ventilated area, away from incompatible materials. Based on the components,

this would include strong oxidizing agents and acids.[4]

Secondary containment, such as a larger, chemically resistant bin, is highly recommended to

contain any potential leaks.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and proper disposal of the

waste. Provide them with a full inventory of the waste you have collected.

Data on Structurally Related Compounds
To inform the precautionary handling and disposal of 2-(2-Aminoethoxy)quinoline, the

following table summarizes key data from the Safety Data Sheets of structurally similar

compounds.
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Property 2-Aminoquinoline
2-(2-
Aminoethoxy)ethan
ol

Quinoline

Appearance
Light yellow to brown

solid
Colorless liquid

Colorless hygroscopic

liquid

CAS Number 580-22-3 929-06-6 91-22-5

Molecular Formula C₉H₈N₂ C₄H₁₁NO₂ C₉H₇N

Known Hazards

Harmful if swallowed,

causes skin and eye

irritation.[5]

Causes severe skin

burns and eye

damage.[4]

Toxic if swallowed,

harmful in contact with

skin, causes skin and

eye irritation,

suspected of causing

genetic defects and

cancer, toxic to

aquatic life.[1][3]

Disposal

Recommendation

Dispose of

contents/container to

an approved waste

disposal plant.[5]

Dispose of

contents/container to

an approved waste

disposal plant.[4]

Dispose of

contents/container to

an industrial

combustion plant.[1]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of 2-(2-
Aminoethoxy)quinoline.
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Start: Have 2-(2-Aminoethoxy)quinoline waste?

Step 1: Wear appropriate PPE
(Gloves, Eye Protection, Lab Coat)

Step 2: Identify Waste Type

Solid Waste

Solid

Liquid Waste

Liquid

Contaminated Labware

Contaminated
Debris

Collect in a labeled, sealed,
compatible container

Collect in a dedicated, labeled,
leak-proof container

Collect in a separate, sealed,
labeled bag/container

Step 3: Store in designated
Satellite Accumulation Area (SAA)

with secondary containment

Step 4: Contact EHS or licensed
contractor for disposal

End: Waste properly managed

Click to download full resolution via product page

Disposal Workflow for 2-(2-Aminoethoxy)quinoline
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By adhering to these precautionary procedures, laboratories can ensure the safe and

environmentally responsible disposal of 2-(2-Aminoethoxy)quinoline, thereby protecting

personnel and the environment. Always consult your institution's specific waste management

policies and your EHS department for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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